Cas no 269726-46-7 (4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 269726-46-7
• MF: C₄H₆ClN₃
• MW: 131.563539028168
• MDL: MFCD13190017
• CID: 2838657
• PubChem ID: 22321556
• Update Time: 2025-11-02

4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(CHLOROMETHYL)-1-METHYL-1H-1,2,3-TRIAZOLE
• 4-(chloromethyl)-1-methyltriazole
• 4-chloromethyl-1-methyl-1h-[1,2,3]triazole
• AB69589
• AT26665
• 4-chloromethyl-1-methyl-1,2,3-triazole
• 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole

• MDL： MFCD13190017
• Inchi： 1S/C4H6ClN3/c1-8-3-4(2-5)6-7-8/h3H,2H2,1H3
• InChI Key： FGFTZECAFCQDDC-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C)N=N1

Computed Properties

• Exact Mass: 131.0250249g/mol
• Monoisotopic Mass: 131.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole

Introduction to 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 269726-46-7)

4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of a chloromethyl substituent at the 4-position and a methyl group at the 1-position imparts distinct reactivity and potential utility in synthetic pathways. With a CAS number of 269726-46-7, this compound has been extensively studied for its role in the development of novel therapeutic agents.

The chemical structure of 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole consists of a triazole ring system fused with a chloromethyl side chain and a methyl group. This configuration makes it an attractive intermediate for further functionalization, enabling the synthesis of more complex molecules. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic addition reactions, making it a valuable tool in organic synthesis. Additionally, the methyl group enhances the stability of the triazole ring, contributing to the compound's overall chemical robustness.

In recent years, 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole has been explored in various research avenues within pharmaceutical chemistry. One notable area of interest is its potential as a precursor in the synthesis of antiviral and anticancer agents. The triazole core is a well-documented pharmacophore in drug discovery, with several approved drugs featuring this motif. The incorporation of the chloromethyl group allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the resulting compounds.

Recent studies have highlighted the compound's role in developing novel inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, researchers have investigated its derivatives as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The reactivity of the chloromethyl group facilitates the formation of covalent bonds with biological targets, enhancing drug efficacy. Furthermore, computational modeling studies have suggested that modifications to the methyl group can influence binding affinity and selectivity, providing insights into optimizing drug design.

The synthesis of 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as nucleophilic substitution reactions and cyclization processes are commonly employed to construct the triazole ring system. Additionally, purification methods like column chromatography and recrystallization are utilized to isolate the desired product.

From a medicinal chemistry perspective, the versatility of 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole lies in its ability to serve as a building block for diverse pharmacological scaffolds. Researchers have leveraged its structure to develop compounds with enhanced bioavailability and reduced toxicity. The chloromethyl group provides a reactive site for introducing various functional groups, while the methyl group helps stabilize intermediates during synthesis. This balance makes it an invaluable asset in drug discovery pipelines.

One cutting-edge application of this compound is in the development of targeted therapeutics for neurological disorders. Preliminary research indicates that derivatives of 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole can interact with specific receptors or enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating these interactions, researchers aim to develop treatments that slow disease progression or alleviate symptoms without significant side effects. The triazole core's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent.

The future prospects for 4-(Chloromethyl)-1-methyl-1H-1,2,3-triazole are promising, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and anti-inflammatory treatments. Its structural features make it amenable to modifications that can tailor its biological activity toward specific disease mechanisms. As computational tools advance alongside experimental techniques，the efficiency of developing novel derivatives based on this scaffold will continue to improve.

In conclusion,4-(Chloromethyl)-1-methyl-1H-1，2，3-triazole (CAS No. 269726-46-7) represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural attributes， coupled with recent advancements in synthetic methodologies， position it as a valuable intermediate for drug development。 As research progresses， we can expect further insights into its applications across various therapeutic domains， solidifying its importance in modern medicinal chemistry。